Cas no 1780608-44-7 (3-(3-Bromophenyl)-3-fluoroazetidine)
3-(3-Bromophenyl)-3-fluoroazetidine Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-bromophenyl)-3-fluoroazetidine
- EN300-3146806
- 1780608-44-7
- 3-(3-Bromophenyl)-3-fluoroazetidine
-
- Inchi: 1S/C9H9BrFN/c10-8-3-1-2-7(4-8)9(11)5-12-6-9/h1-4,12H,5-6H2
- InChI Key: NVRFVJULWVUJID-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)C1(CNC1)F
Computed Properties
- Exact Mass: 228.99024g/mol
- Monoisotopic Mass: 228.99024g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 12Ų
3-(3-Bromophenyl)-3-fluoroazetidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-3146806-0.05g |
3-(3-bromophenyl)-3-fluoroazetidine |
1780608-44-7 | 95.0% | 0.05g |
$768.0 | 2025-03-19 | |
| Enamine | EN300-3146806-0.1g |
3-(3-bromophenyl)-3-fluoroazetidine |
1780608-44-7 | 95.0% | 0.1g |
$804.0 | 2025-03-19 | |
| Enamine | EN300-3146806-0.25g |
3-(3-bromophenyl)-3-fluoroazetidine |
1780608-44-7 | 95.0% | 0.25g |
$840.0 | 2025-03-19 | |
| Enamine | EN300-3146806-0.5g |
3-(3-bromophenyl)-3-fluoroazetidine |
1780608-44-7 | 95.0% | 0.5g |
$877.0 | 2025-03-19 | |
| Enamine | EN300-3146806-1.0g |
3-(3-bromophenyl)-3-fluoroazetidine |
1780608-44-7 | 95.0% | 1.0g |
$914.0 | 2025-03-19 | |
| Enamine | EN300-3146806-2.5g |
3-(3-bromophenyl)-3-fluoroazetidine |
1780608-44-7 | 95.0% | 2.5g |
$1791.0 | 2025-03-19 | |
| Enamine | EN300-3146806-5.0g |
3-(3-bromophenyl)-3-fluoroazetidine |
1780608-44-7 | 95.0% | 5.0g |
$2650.0 | 2025-03-19 | |
| Enamine | EN300-3146806-10.0g |
3-(3-bromophenyl)-3-fluoroazetidine |
1780608-44-7 | 95.0% | 10.0g |
$3929.0 | 2025-03-19 |
3-(3-Bromophenyl)-3-fluoroazetidine Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 3-(3-Bromophenyl)-3-fluoroazetidine
3-(3-Bromophenyl)-3-fluoroazetidine: A Promising Compound in Medicinal Chemistry
3-(3-Bromophenyl)-3-fluoroazetidine (CAS No. 1780608-44-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds with a broad range of biological activities. The presence of a bromine atom and a fluorine atom in the structure imparts distinct chemical and pharmacological characteristics, making it an intriguing candidate for various research and development efforts.
The bromophenyl substituent in 3-(3-Bromophenyl)-3-fluoroazetidine provides a versatile handle for further chemical modifications, enabling researchers to explore a wide array of derivatives with tailored properties. The bromine atom can serve as a site for cross-coupling reactions, such as Suzuki-Miyaura coupling, which is a widely used method for the synthesis of biologically active molecules. This flexibility in synthetic chemistry opens up numerous possibilities for optimizing the compound's pharmacological profile and enhancing its therapeutic potential.
The introduction of a fluorine atom at the 3-position of the azetidine ring is another key feature of 3-(3-Bromophenyl)-3-fluoroazetidine. Fluorine is known for its ability to modulate the physicochemical properties of organic molecules, including their lipophilicity, metabolic stability, and binding affinity to biological targets. In this context, the fluorine atom can significantly influence the compound's pharmacokinetic properties, potentially leading to improved bioavailability and reduced toxicity. Recent studies have highlighted the importance of fluorinated compounds in drug discovery, with several fluorinated drugs already approved for clinical use.
3-(3-Bromophenyl)-3-fluoroazetidine has been investigated for its potential as a lead compound in the development of new therapeutic agents. One area of particular interest is its activity as a modulator of G protein-coupled receptors (GPCRs), which are important targets for many drugs used in treating various diseases. GPCRs play crucial roles in cellular signaling pathways and are involved in numerous physiological processes, including neurotransmission, hormone regulation, and immune responses. The ability of 3-(3-Bromophenyl)-3-fluoroazetidine to interact with specific GPCRs could make it a valuable tool for understanding receptor function and developing novel treatments for conditions such as neurological disorders, cardiovascular diseases, and metabolic disorders.
In addition to its potential as a GPCR modulator, 3-(3-Bromophenyl)-3-fluoroazetidine has also shown promise in other areas of medicinal chemistry. For instance, it has been evaluated for its anti-inflammatory properties and its ability to inhibit specific enzymes involved in inflammatory pathways. Inflammatory diseases are a significant global health burden, and the development of new anti-inflammatory agents remains an important goal in drug discovery. The unique structure of 3-(3-Bromophenyl)-3-fluoroazetidine may offer advantages over existing anti-inflammatory drugs by providing enhanced selectivity and reduced side effects.
The synthetic accessibility of 3-(3-Bromophenyl)-3-fluoroazetidine is another factor that contributes to its appeal as a research compound. Azetidines can be synthesized using various methods, including ring-closing metathesis (RCM) and intramolecular nucleophilic substitution reactions. These synthetic strategies allow for efficient and scalable production of the compound, facilitating its use in high-throughput screening assays and other large-scale studies. The ability to produce 3-(3-Bromophenyl)-3-fluoroazetidine in sufficient quantities is crucial for advancing its development as a potential therapeutic agent.
Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates. While 3-(3-Bromophenyl)-3-fluoroazetidine is still in the early stages of preclinical research, preliminary studies have shown promising results. In vitro assays have demonstrated that the compound exhibits favorable pharmacological properties, including good solubility, stability, and cell permeability. These characteristics are essential for ensuring that the compound can effectively reach its intended biological target within the body.
To further validate the therapeutic potential of 3-(3-Bromophenyl)-3-fluoroazetidine, ongoing research is focused on elucidating its mechanism of action at the molecular level. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being employed to gain insights into how the compound interacts with its target proteins. Understanding these interactions will provide valuable information for optimizing the compound's structure and improving its pharmacological profile.
In conclusion, 3-(3-Bromophenyl)-3-fluoroazetidine (CAS No. 1780608-44-7) represents a promising lead compound in medicinal chemistry with diverse applications in drug discovery and development. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive candidate for further investigation. As research continues to advance our understanding of this compound's biological activities and mechanisms of action, it holds significant potential to contribute to the development of new therapeutic agents for various diseases.
1780608-44-7 (3-(3-Bromophenyl)-3-fluoroazetidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)